(4-Morpholin-4-ylmethyl-benzyl)-carbamic acid tert-butyl ester

• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol
• IUPAC Name: tert-butyl N-[[4-(morpholin-4-ylmethyl)phenyl]methyl]carbamate
• InChI: InChI=1S/C17H26N2O3/c1-17(2,3)22-16(20)18-12-14-4-6-15(7-5-14)13-19-8-10-21-11-9-19/h4-7H,8-13H2,1-3H3,(H,18,20)
• InChI Key: XZTPUSGBMCCFKY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC=C(C=C1)CN2CCOCC2

Description

(4-Morpholin-4-ylmethyl-benzyl)-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C17H26N2O3 and its molecular weight is 306.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(4-Formyl-benzyl)-carbamic acid tert-butyl ester Compound 15a (555 mg, 2.37 mmol, prepared as described in Far A R, Cho Y L, Rang A, Rudkewich D M, Rebek J, Tetrahedron, 2002, 58(4), 741-756) was added to a solution of morpholine (207 μL, 2.37 mmol) in MeOH (5 mL) and acetic acid (0.20 mL). The mixture was stirred for 1 hr and then 95% NaBH3CN (198 mg, 3.0 mmol) was added. The reaction was diluted after 2 hr with saturated NaHCO3 and extracted with EtOAc to provide (4-morpholin-4-ylmethyl-benzyl)-carbamic acid tert-butyl ester Compound 15b (230 mg), isolated by flash chromatography as a white solid. MS 307 (MH+). Compound 15b (230 mg, 0.752 mmol) was deprotected with 20% TFA in DCM (10 mL) to provide 4-morpholin-4-ylmethyl-benzylamine Compound 15c (63 mg) upon work-up. MS 207 (MH+).